Cas no 1420848-39-0 ((pyrrolidin-3-yl)methanethiol hydrochloride)

• Product Name: (pyrrolidin-3-yl)methanethiol hydrochloride
• CAS No: 1420848-39-0
• MF: C₅H₁₂ClNS
• MW: 153.6734790802
• CID: 2181682
• PubChem ID: 71646450
• Update Time: 2025-08-04

(pyrrolidin-3-yl)methanethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-3-ylmethanethiol hydrochloride
• AM98788
• (pyrrolidin-3-yl)methanethiol hydrochloride

• Inchi： 1S/C5H11NS.ClH/c7-4-5-1-2-6-3-5;/h5-7H,1-4H2;1H
• InChI Key： AHICRVKVRGNCJB-UHFFFAOYSA-N
• SMILES： Cl.SCC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Topological Polar Surface Area: 13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (pyrrolidin-3-yl)methanethiol hydrochloride

Chemical Compound CAS No. 1420848-39-0: (pyrrolidin-3-yl)methanethiol hydrochloride

The compound with CAS No. 1420848-39-0, known as (pyrrolidin-3-yl)methanethiol hydrochloride, is a specialized chemical entity that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a methanethiol group, both of which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug design and development, particularly in the context of neurotransmitter modulation and enzyme inhibition.

Pyrrolidine, a five-membered saturated heterocyclic amine, forms the core of this molecule. The substitution at the 3-position of the pyrrolidine ring with a methanethiol group introduces additional functional diversity. The hydrochloride salt form further enhances its solubility and stability, making it suitable for various laboratory and industrial applications. Researchers have explored its ability to interact with biological systems, particularly in the context of central nervous system (CNS) activity and anti-inflammatory effects.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of (pyrrolidin-3-yl)methanethiol hydrochloride, providing insights into its potential binding affinities and pharmacokinetic profiles. These studies suggest that the compound may exhibit selectivity towards certain receptor subtypes, making it a promising candidate for targeted drug delivery systems. Additionally, its ability to modulate neurotransmitter reuptake has been explored in preclinical models, offering potential therapeutic benefits in conditions such as depression and anxiety.

The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the methanethiol group. The optimization of reaction conditions has been a focus of recent research, with efforts directed towards improving yield and purity while minimizing environmental impact.

In terms of applications, (pyrrolidin-3-yl)methanethiol hydrochloride has shown promise in both academic research and industrial settings. Its role as a building block in medicinal chemistry has been underscored by its ability to serve as an intermediate in the synthesis of more complex molecules with therapeutic potential. Furthermore, its stability under various storage conditions makes it a reliable reagent for laboratory use.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in its application across diverse therapeutic areas. As our understanding of this compound deepens, it is anticipated that (pyrrolidin-3-yl)methanethiol hydrochloride will continue to play a pivotal role in advancing chemical science and drug discovery.